Cas no 56380-59-7 (1,3-Dithiolane-2-carbonyl chloride (9CI))

1,3-Dithiolane-2-carbonyl chloride (9CI) structure
56380-59-7 structure
Product Name:1,3-Dithiolane-2-carbonyl chloride (9CI)
CAS No:56380-59-7
MF:C4H5ClOS2
MW:168.664897680283
CID:871577
PubChem ID:11041119
Update Time:2025-04-19

1,3-Dithiolane-2-carbonyl chloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiolane-2-carbonyl chloride (9CI)
    • 1,3-dithiolane-2-carbonyl chloride
    • Inchi: 1S/C4H5ClOS2/c5-3(6)4-7-1-2-8-4/h4H,1-2H2
    • InChI Key: ZGJFDDFHUWWJMS-UHFFFAOYSA-N
    • SMILES: ClC(C1SCCS1)=O

Computed Properties

  • Exact Mass: 167.9470348g/mol
  • Monoisotopic Mass: 167.9470348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.7Ų
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